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Compound of Interest

Compound Name: (+)-Linalool

Cat. No.: B089832 Get Quote

The safe and compliant disposal of (+)-Linalool is a critical aspect of laboratory operations,

ensuring the protection of personnel and the environment. This guide provides detailed

procedures for the proper disposal of (+)-Linalool, adhering to safety protocols and regulatory

requirements.

As a combustible liquid that can cause skin and eye irritation, (+)-Linalool is classified as

hazardous waste.[1][2] Therefore, it must not be disposed of down the drain or in regular trash.

[1] All disposal procedures must comply with local, state, and federal regulations.[3]

Key Safety and Handling Data
For safe handling and accurate waste characterization, the following quantitative data for (+)-
Linalool is essential.
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Property Data

Chemical Formula C₁₀H₁₈O[4]

CAS Number 78-70-6[4]

GHS Hazard Statements

H227: Combustible liquidH315: Causes skin

irritationH317: May cause an allergic skin

reactionH319: Causes serious eye irritation[2][5]

Flash Point 178.0 °F (81.1 °C) Closed Cup[2]

Acute Toxicity (Oral) LD₅₀: 1750 mg/kg (Rat)[1]

Persistence and Degradability Readily biodegradable[6]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of (+)-Linalool waste

in a laboratory setting.

1. Personal Protective Equipment (PPE)

Before handling (+)-Linalool for disposal, ensure you are wearing the appropriate PPE:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1]

Skin and Body Protection: A protective suit or lab coat appropriate for chemical handling.[1]

2. Waste Collection and Storage

Waste Container: Use a dedicated, suitable waste container that is in good condition, with no

leaks or cracks.[1] Plastic containers are often preferred over glass if chemical compatibility

is not an issue.[1]
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Labeling: Clearly label the waste container as "Hazardous Waste," and include the name "

(+)-Linalool" and any other components mixed with it.

Storage: Store the waste container in a cool, well-ventilated area, away from heat, sparks,

open flames, and other ignition sources.[2][7]

3. Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal service to schedule a pickup.[1] Do not transport hazardous waste

yourself.[1]

4. Spill Cleanup

In the event of a spill, follow these procedures:

Remove Ignition Sources: Immediately eliminate all potential ignition sources from the area.

[3]

Containment: For major spills, clear the area of personnel and move upwind.[3] Dike the

spilled material to prevent spreading.[2]

Absorption: Absorb the spill with an inert, non-combustible absorbent material such as dry

sand, vermiculite, or diatomaceous earth.[2][8] Caution: Absorbent material wet with linalool

may auto-oxidize and become self-heating, potentially leading to ignition. It is recommended

to wet the absorbent material with water after absorbing the spill.[3]

Collection: Sweep the absorbent material into a suitable, closed container for disposal as

hazardous waste.[4]

Decontamination: Thoroughly clean the spill area with soap and water, collecting the

cleaning materials and rinsate for disposal as hazardous waste.[1]

5. Empty Container Disposal

Empty containers that held (+)-Linalool must also be treated as hazardous waste unless

properly decontaminated.
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Triple Rinsing: To decontaminate an empty container, triple rinse it with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.[9]

Defacing Labels: Completely remove or deface all hazard labels on the clean container.[1]

Final Disposal: Once cleaned and defaced, the container can be disposed of in the regular

laboratory trash or recycling, in accordance with institutional policies.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (+)-
Linalool.
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Caption: Decision workflow for the proper disposal of (+)-Linalool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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